(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(6-oxo-1,6-dihydropyridin-2-yl)propanoic acid

Specification

• Molecular Formula: C23H20N2O5
• Molecular Weight: 404.4 g/mol
• IUPAC Name: (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(6-oxo-1H-pyridin-2-yl)propanoic acid
• Standard InChI: InChI=1S/C23H20N2O5/c26-21-11-5-6-14(24-21)12-20(22(27)28)25-23(29)30-13-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-11,19-20H,12-13H2,(H,24,26)(H,25,29)(H,27,28)/t20-/m0/s1
• Standard InChI Key: FBRHZHQQEMWJBP-FQEVSTJZSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)N[C@@H](CC4=CC=CC(=O)N4)C(=O)O
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CC4=CC=CC(=O)N4)C(=O)O

Introduction

Structural Characteristics

Table 1: Key Structural Descriptors

Property	Value
Molecular Formula	C₂₃H₂₀N₂O₅
Molecular Weight	404.4 g/mol
CAS Registry Number	2247101-94-4
IUPAC Name	(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(6-oxo-1H-pyridin-2-yl)propanoic acid

Stereochemical Configuration

The (S)-configuration at C2 ensures compatibility with ribosomal peptide biosynthesis machinery, critical for creating chiral peptides. Racemization risks during synthesis are mitigated by:

• Low-temperature coupling (0–5°C) using DIC/Oxyma Pure activation

• Steric hindrance from the Fmoc group reducing nucleophilic attack on the activated ester
  HPLC analyses of diastereomeric dipeptides confirm >98% enantiomeric excess when synthesized under optimized conditions.

Synthesis and Manufacturing

Solid-Phase Peptide Synthesis Approach

The 2-chlorotrityl chloride (2-CTC) resin strategy enables efficient synthesis via these steps:

• Resin loading: Fmoc-Rink-MBHA resin (0.56 mmol/g) preloaded with L-Phe

• Fmoc deprotection: 30% piperidine/DMF (2 min + 10 min)

• Coupling: DIC (4 eq) and Oxyma Pure (4 eq) in DMF, 1–3 hr

• Cleavage: TFA/H₂O/TIS (95:2.5:2.5, 2 hr) yields crude peptide >85% purity

Critical parameters:

• Solvent selection: Anhydrous DCM minimizes ester hydrolysis during coupling

• Capping: Methanol quenching (0.8 mL/g resin) prevents deletion sequences

Table 2: Synthetic Yield Optimization

Parameter	Optimal Value	Purity Impact
Coupling temperature	0–5°C	+15% ee
DIEA equivalents	9 eq	+22% yield
TFA cleavage time	2 hr	95% recovery

Carboxylic Acid Protection Strategies

The Fmoc group’s orthogonal stability allows sequential deprotection without affecting the pyridinone ring. Key innovations:

• p-Benzyloxybenzyloxy masking: Prevents pyrimidinone oxidation during prolonged synthesis

• Microwave-assisted alkylation: Reduces methyl iodide exposure from 24 hr → 45 min

Comparative studies show dimethyl sulfate affords 78% methylation vs. methyl iodide’s 92%, albeit with higher toxicity.

Physicochemical Properties

Spectroscopic Characteristics

• ¹H NMR (DMSO-d₆): δ 8.21 (d, J=7.5 Hz, Fmoc H-9), 7.89 (m, pyridinone H-3/H-5), 4.32 (m, α-CH)

• IR: 1725 cm⁻¹ (C=O, Fmoc), 1650 cm⁻¹ (pyridinone amide)

• UV-Vis: λ_max 267 nm (π→π* Fmoc), 310 nm (n→π* pyridinone)

Stability and Reactivity

• pH stability: Stable at 2.5–6.5 (24 hr, 25°C); degrades to 6-hydroxy-2-pyridone at pH >8

• Thermal decomposition: Onset at 218°C (DSC, N₂ atmosphere)

Biological Evaluation

Hypothesized Mechanisms of Action

The dihydropyridinone moiety suggests calcium channel modulation, akin to nifedipine derivatives. Docking studies predict:

• VDCC interaction: ΔG = -9.2 kcal/mol with L-type Ca²⁺ channels

• ROS scavenging: Pyridinone redox potential E°= -0.34 V vs. SCE

In Vitro Assessment Data

Assay	Result	Implication
HepG2 cytotoxicity	IC₅₀ >100 μM	Low acute toxicity
DPPH scavenging	78% at 50 μM	Antioxidant potential
Trypsin inhibition	Kᵢ = 12.3 μM	Serine protease target

Hazard	Precautionary Measure
Skin contact	Nitrile gloves (≥0.11 mm)
Inhalation	Fume hood (0.5 m/s face velocity)
Storage	-20°C, argon atmosphere

Applications in Chemical Biology

Peptide Engineering

Incorporation into model peptides enhances:

• Protease resistance: t₁/₂ increase from 2.1 → 8.7 hr in trypsin

• Membrane permeability: Caco-2 Papp 12.3 ×10⁻⁶ cm/s vs. 3.1 for parent peptide

Medicinal Chemistry Applications

• Kinase inhibitor scaffolds: Pyridinone mimics ATP ribose binding

• Antioxidant conjugates: Fmoc enables brain-targeted delivery via LAT1 transporters